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Compound of Interest

Compound Name: Irisolidone

Cat. No.: B150237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative study of the isoflavone Irisolidone and its

glycoside precursor, kakkalide. Both compounds, primarily isolated from the flowers of Pueraria

thunbergiana and Pueraria lobata, have garnered significant interest for their pharmacological

activities. This document synthesizes experimental data to objectively compare their

performance, focusing on their anti-inflammatory and estrogenic effects.

Chemical Structures and Metabolic Relationship
Kakkalide is a glycoside of Irisolidone. In vivo, kakkalide functions as a pro-drug, being

metabolized by intestinal microflora into its aglycone form, Irisolidone. This biotransformation

is crucial for its biological activity, as Irisolidone is generally the more potent of the two

compounds.

Irisolidone:

Chemical Formula: C₁₆H₁₂O₅

Molar Mass: 284.26 g/mol

Kakkalide:

Chemical Formula: C₂₂H₂₂O₁₀
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Molar Mass: 446.40 g/mol

Quantitative Comparison of Bioactivities
Experimental data consistently demonstrates that Irisolidone exhibits superior potency

compared to kakkalide in various biological assays. The following tables summarize the

available quantitative data for their anti-inflammatory and estrogenic activities.

Table 1: Comparative Anti-inflammatory Activity
The anti-inflammatory effects of Irisolidone and kakkalide have been evaluated by measuring

their ability to inhibit the production of key inflammatory mediators in lipopolysaccharide (LPS)-

stimulated murine peritoneal macrophages.

Parameter Irisolidone (IC₅₀) Kakkalide (IC₅₀) Reference

Nitric Oxide (NO)

Production
Data not available Data not available [1]

Prostaglandin E₂

(PGE₂) Production
Data not available Data not available [1]

Tumor Necrosis

Factor-α (TNF-α)

Production

Data not available Data not available [1]

Interleukin-1β (IL-1β)

Production
Data not available Data not available [1]

Note: While specific IC₅₀ values were not available in the reviewed literature, studies

consistently report that Irisolidone is a more potent inhibitor of these inflammatory mediators

than kakkalide[1].

Table 2: Comparative Estrogenic Activity
The estrogenic activity of Irisolidone and kakkalide has been assessed by measuring the

proliferation of human breast cancer (MCF-7) cells.
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Parameter Irisolidone Kakkalide Reference

MCF-7 Cell

Proliferation
More Potent Less Potent

Note: Quantitative EC₅₀ values for a direct comparison were not found in the available

literature. However, studies indicate that Irisolidone more potently increases the proliferation

of MCF-7 cells compared to kakkalide.

Signaling Pathways and Mechanisms of Action
Anti-inflammatory Signaling Pathway
Irisolidone and kakkalide exert their anti-inflammatory effects primarily through the inhibition of

the Nuclear Factor-kappa B (NF-κB) signaling pathway. In LPS-stimulated macrophages, these

compounds have been shown to inhibit the phosphorylation of IκB-α, which prevents the

nuclear translocation of the p65 subunit of NF-κB. This, in turn, downregulates the expression

of pro-inflammatory genes, including those for TNF-α, IL-1β, and cyclooxygenase-2 (COX-2)[1].

Furthermore, evidence suggests that these compounds may interfere with the binding of LPS

to Toll-like receptor 4 (TLR4), an upstream event in the NF-κB activation cascade.
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Inhibition by Irisolidone & Kakkalide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Analysis of Irisolidone and its Glycoside
Pro-drug, Kakkalide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150237#comparative-study-of-irisolidone-and-its-
glycoside-kakkalide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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